Cas no 433980-62-2 (3-methanesulfonylpyrrolidine)

• Product Name: 3-methanesulfonylpyrrolidine
• CAS No: 433980-62-2
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD01862542
• CID: 326989
• PubChem ID: 3419356
• Update Time: 2025-04-19

3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)pyrrolidine
• 3-(METHANESULFONYL)PYRROLIDINE
• 3-Methanesulfonyl-pyrrolidine
• 3-Methylsulfonylpyrrolidine
• Pyrrolidine,3-(methylsulfonyl)-
• 3-(Methylsulphonyl)pyrrolidine
• 3-methanesulfonylpyrrolidine
• J-512931
• SY027302
• SY098670
• FT-0684755
• CS-0051297
• PB27554
• F9995-1818
• MFCD17015903
• AR2681
• SY097545
• FT-0684756
• A826269
• A6992
• PB30171
• MFCD01862542
• PYRROLIDINE, 3-(METHYLSULFONYL)-
• EN300-88938
• MFCD16294584
• DTXSID90392320
• J-502436
• BP-11846
• 433980-62-2
• PB19444
• FT-0684723
• PS-3600
• XCEGFNRUBBVHJT-UHFFFAOYSA-N
• SCHEMBL116683
• AKOS006228834
• J-502199
• DB-070432

• MDL： MFCD01862542
• Inchi： 1S/C5H11NO2S/c1-9(7,8)5-2-3-6-4-5/h5-6H,2-4H2,1H3
• InChI Key： XCEGFNRUBBVHJT-UHFFFAOYSA-N
• SMILES： S(C)(C1CNCC1)(=O)=O

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Boiling Point: 326.9°C at 760 mmHg
• PSA: 54.55000
• LogP: 0.80250

3-methanesulfonylpyrrolidine Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material Identification：
• Storage Condition：Room temperature